Cas no 887468-22-6 (1,7-dimethyl-8-(2-phenylethyl)-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-8-(2-phenylethyl)-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 887468-22-6
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 6598414
• Update Time: 2025-10-31

1,7-dimethyl-8-(2-phenylethyl)-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-dimethyl-8-(2-phenylethyl)-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 1,7-dimethyl-8-(2-phenylethyl)-3-propyl- (9CI)

• Inchi： 1S/C20H23N5O2/c1-4-11-24-18(26)16-17(22(3)20(24)27)21-19-23(14(2)13-25(16)19)12-10-15-8-6-5-7-9-15/h5-9,13H,4,10-12H2,1-3H3
• InChI Key： HLAVQLOCJTYPPD-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCC3=CC=CC=C3)C1=NC1=C2C(=O)N(CCC)C(=O)N1C

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 8.27±0.20(Predicted)

Additional information on 1,7-dimethyl-8-(2-phenylethyl)-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Chemical Profile of 1,7-dimethyl-8-(2-phenylethyl)-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 887468-22-6)

1,7-dimethyl-8-(2-phenylethyl)-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its Chemical Abstracts Service (CAS) number 887468-22-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the imidazopyrimidinone class, a scaffold known for its broad biological activity and potential therapeutic applications. The presence of multiple alkyl and aryl substituents in its structure suggests a high degree of molecular complexity, which may contribute to its unique pharmacological properties.

The chemical structure of 1,7-dimethyl-8-(2-phenylethyl)-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione features a fused imidazole and pyrimidine ring system with additional functional groups that enhance its interactions with biological targets. The dimethyl substituents at the 1-position and 7-position of the imidazopyrimidine core likely contribute to the compound's overall stability and solubility profile. The (2-phenylethyl) group at the 8-position introduces a phenyl ring with an ethyl side chain, which can participate in hydrophobic interactions and π-stacking with protein targets. Meanwhile, the propyl group at the 3-position further diversifies the molecular surface and may influence binding affinity and selectivity.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential as pharmacological agents. The imidazopyrimidine scaffold has been extensively studied due to its ability to modulate various biological pathways. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The specific arrangement of substituents in 1,7-dimethyl-8-(2-phenylethyl)-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione may confer unique interactions with such targets. Preliminary computational studies suggest that the phenyl ring and propyl chain could engage in critical hydrophobic interactions with binding pockets of potential drug targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of structural complexity and diverse functional groups allows for fine-tuning of pharmacokinetic properties such as bioavailability and metabolic stability. Researchers have employed structure-based drug design strategies to optimize analogs of this compound for improved efficacy and reduced toxicity. The (2-phenylethyl) moiety is particularly noteworthy for its ability to modulate protein-ligand interactions through aromatic stacking and hydrophobic effects. This feature has been exploited in designing molecules that exhibit enhanced binding affinity to therapeutic targets.

The synthesis of 1,7-dimethyl-8-(2-phenylethyl)-3-propyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the imidazopyrimidine core followed by selective functionalization at various positions. Advanced synthetic techniques like transition-metal-catalyzed cross-coupling reactions have been employed to introduce the phenyl and propyl substituents with high regioselectivity. These synthetic methodologies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production of this compound for further biological evaluation.

Beyond its structural significance, 1,7-dimethyl, 8-( ) -propyl - ) -prop yl - H,